3,4-Difluoro-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide

• IUPAC Name: 3,4-difluoro-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C17H22F2N2O2S/c18-14-2-1-13(11-15(14)19)16(22)20-12-17(3-7-23-8-4-17)21-5-9-24-10-6-21/h1-2,11H,3-10,12H2,(H,20,22)
• InChI Key: WSHGBAXVGSKEGC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC(=C(C=C2)F)F)N3CCSCC3
• Molecular Formula: C17H22F2N2O2S
• Molecular Weight: 356.4 g/mol
• CAS No.: 2415632-74-3

Description

The compound “3,4-Difluoro-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are used in a wide range of applications from polymers to pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely show the benzamide core structure, with the difluoro groups on the 3 and 4 positions of the benzene ring. The N-[(4-thiomorpholin-4-yloxan-4-yl)methyl] group would be attached to the nitrogen of the amide group.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions, including hydrolysis, reduction, and reactions with Grignard reagents.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific groups present. For example, the presence of the amide group would likely result in the compound having a higher boiling point and being more soluble in water compared to a simple benzene ring.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzamides are used as antipsychotic drugs and work by blocking dopamine receptors.

Safety and Hazards

As with any chemical compound, handling “3,4-Difluoro-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide” would require proper safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety and hazard information.

Future Directions

The future directions for this compound would likely depend on its intended use. For example, if it’s being studied for use as a pharmaceutical, future research might focus on clinical trials and drug delivery methods.